Cas no 52197-22-5 (2,3-Diphenyl-5,8-diaminopyrazino2,3-dpyridazine)

• Product Name: 2,3-Diphenyl-5,8-diaminopyrazino2,3-dpyridazine
• CAS No: 52197-22-5
• MF: C₁₈H₁₄N₆
• MW: 314.343962192535
• CID: 826057
• Update Time: 2026-04-29

2,3-Diphenyl-5,8-diaminopyrazino2,3-dpyridazine Chemical and Physical Properties

Names and Identifiers

• 2,3-DIPHENYL-5,8-DIAMINOPYRAZINO[2,3-D]PYRIDAZINE
• AC1L6Y7N
• AG-A-25341
• AR-299
• CTK7E1422
• MolPort-003-803-947
• NSC177960
• NSC183748
• 2,3-Diphenyl-5,8-diaminopyrazino2,3-dpyridazine

Computed Properties

• Exact Mass: 314.12822

Experimental Properties

• Melting Point: 244-245°C
• PSA: 103.6

Additional information on 2,3-Diphenyl-5,8-diaminopyrazino2,3-dpyridazine

Comprehensive Analysis of 2,3-Diphenyl-5,8-diaminopyrazino[2,3-d]pyridazine (CAS No. 52197-22-5)

2,3-Diphenyl-5,8-diaminopyrazino[2,3-d]pyridazine (CAS No. 52197-22-5) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique pyrazino[2,3-d]pyridazine core, is often explored for its potential applications in pharmaceutical intermediates, organic electronics, and fluorescence probes. Its structural complexity and functional groups make it a versatile building block for researchers.

In recent years, the demand for high-performance organic materials has surged, driven by advancements in optoelectronic devices and biomedical imaging. 2,3-Diphenyl-5,8-diaminopyrazino[2,3-d]pyridazine has been investigated for its photophysical properties, particularly its ability to exhibit strong fluorescence under specific conditions. This makes it a candidate for use in sensors and light-emitting diodes (LEDs), aligning with the growing interest in sustainable technologies.

The compound's diamino functionality also opens doors for covalent modification, enabling its integration into polymeric networks or metal-organic frameworks (MOFs). Such applications are highly relevant to the green chemistry movement, which emphasizes the development of eco-friendly materials. Researchers are particularly intrigued by its potential role in catalysis and drug delivery systems, where its stability and reactivity can be harnessed.

From a synthetic perspective, 2,3-Diphenyl-5,8-diaminopyrazino[2,3-d]pyridazine is often prepared via multicomponent reactions or cyclization strategies. These methods are favored for their atom economy and scalability, addressing the industry's push toward cost-effective synthesis. Its phenyl substituents further enhance its lipophilicity, which is critical for bioavailability studies in drug discovery.

Given the rise of personalized medicine, there is increasing curiosity about how heterocyclic compounds like this one can be tailored for targeted therapies. The pyridazine moiety, in particular, is known for its bioisosteric properties, allowing it to mimic other aromatic systems in biological interactions. This has led to explorations in anticancer agents and neurological disorder treatments, though further clinical validation is needed.

In the realm of computational chemistry, 2,3-Diphenyl-5,8-diaminopyrazino[2,3-d]pyridazine has been modeled to predict its electronic structure and binding affinities. Such studies are vital for virtual screening campaigns, which accelerate the discovery of novel therapeutics. The compound's rigid backbone and hydrogen-bonding capacity make it a compelling subject for molecular docking simulations.

As the scientific community continues to prioritize renewable energy and smart materials, the versatility of 2,3-Diphenyl-5,8-diaminopyrazino[2,3-d]pyridazine positions it as a valuable asset. Whether in organic photovoltaics or bioconjugation, its multifaceted nature ensures it remains a topic of cutting-edge research. Future studies may focus on optimizing its synthetic routes or expanding its application portfolio to meet evolving industrial needs.